3-(Oxolan-3-yl)oxane-3-carbaldehyde

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 3-(oxolan-3-yl)oxane-3-carbaldehyde
• InChI: InChI=1S/C10H16O3/c11-7-10(3-1-4-13-8-10)9-2-5-12-6-9/h7,9H,1-6,8H2
• InChI Key: KOZLXPLYPXNDEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C=O)C2CCOC2

Description

3-(Oxolan-3-yl)oxane-3-carbaldehyde is a bicyclic ether-aldehyde compound featuring a tetrahydropyran (oxane) ring substituted at the 3-position with a carbaldehyde group and an oxolan-3-yl (tetrahydrofuran, THF) moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Oxolan-3-yl)oxane-3-carbaldehyde typically involves the reaction of oxane derivatives with oxolane derivatives under controlled conditions. One common method involves the use of a Grignard reagent to introduce the oxolane ring, followed by oxidation to form the aldehyde group. The reaction conditions often require anhydrous solvents and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

In industrial settings, the production of 3-(Oxolan-3-yl)oxane-3-carbaldehyde may involve large-scale batch reactors where the reactants are combined under controlled temperatures and pressures. Catalysts may be used to enhance the reaction rate and yield. The product is then purified using techniques such as distillation or chromatography to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions

3-(Oxolan-3-yl)oxane-3-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The oxane and oxolane rings can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

Oxidation: The major product is 3-(Oxolan-3-yl)oxane-3-carboxylic acid.

Reduction: The major product is 3-(Oxolan-3-yl)oxane-3-methanol.

Substitution: The products vary depending on the nucleophile used but generally involve the replacement of hydrogen atoms on the oxane or oxolane rings.

Scientific Research Applications

3-(Oxolan-3-yl)oxane-3-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: Research is ongoing into its potential use in the development of pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Oxolan-3-yl)oxane-3-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can affect various biochemical pathways, making it a valuable tool in research to study enzyme mechanisms and protein functions .

Comparison with Similar Compounds

Structural Analogs and Key Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Substituents	Purity
3-(Oxolan-3-yl)oxane-3-carbaldehyde	C₁₀H₁₆O₃	~184.23*	Aldehyde, cyclic ethers	Oxolane (THF) and oxane (THP) rings	N/A
3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde	C₁₁H₂₀O₂	184.27	Aldehyde, cyclic ether	Branched alkyl (3-methylbutan-2-yl)	≥95%
3-(Oxolan-3-ylmethyl)oxolane-3-carbaldehyde	C₁₀H₁₆O₃	184.23	Aldehyde, cyclic ethers	Oxolane rings linked via methylene	N/A
3-Chlorobenzaldehyde	C₇H₅ClO	140.57	Aldehyde, aryl chloride	Chlorine substituent on benzene	100%

*Estimated based on structural similarity to .

Reactivity and Functional Group Analysis

• Aldehyde Group Reactivity : All compounds feature a carbaldehyde group, enabling nucleophilic additions (e.g., Grignard reactions) or oxidations. However, electronic effects differ:

  • 3-Chlorobenzaldehyde : The electron-withdrawing chlorine atom enhances electrophilicity at the aldehyde carbon compared to cyclic ether analogs .
  • Cyclic Ether Analogs : Electron-donating oxygen atoms in oxolane/oxane rings may reduce aldehyde reactivity slightly, favoring steric hindrance in bulkier derivatives (e.g., 3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde) .

• Solubility and Stability :

  • Cyclic ether derivatives (e.g., ) are likely more polar and water-soluble than 3-Chlorobenzaldehyde due to oxygen-rich structures.
  • Branched alkyl substituents () may enhance lipophilicity, whereas fused cyclic ethers () could improve stability in acidic/basic conditions.

Biological Activity

3-(Oxolan-3-yl)oxane-3-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 3-(Oxolan-3-yl)oxane-3-carbaldehyde is C9H16O3. It contains an oxolane (tetrahydrofuran) ring and an aldehyde functional group, contributing to its reactivity and interaction with biological systems.

Biological Activity Overview

Research indicates that compounds containing oxolane structures exhibit a broad spectrum of biological activities. These activities include:

• Antitumor Activity : Certain oxetane-containing compounds have demonstrated significant antineoplastic properties, suggesting potential applications in cancer therapy .
• Antiviral Properties : Some derivatives have shown efficacy against various viral infections, including arboviruses .
• Antifungal Effects : The compound may also possess antifungal properties, making it a candidate for further exploration in treating fungal infections .

The biological activity of 3-(Oxolan-3-yl)oxane-3-carbaldehyde is primarily attributed to its ability to interact with specific enzymes and receptors. For instance, as a potential kinase inhibitor, it may bind to the active sites of kinases involved in cancer cell signaling pathways, thereby disrupting their function and inhibiting tumor growth.

Case Studies

• Anticancer Activity : A study investigated the effects of similar oxetane compounds on cancer cell lines. Results indicated that these compounds could inhibit cell proliferation by inducing apoptosis through the activation of caspase pathways .
• Antiviral Studies : Another research effort focused on the antiviral properties of oxetane derivatives. The findings suggested that these compounds could inhibit viral replication by interfering with viral polymerase activity .

Comparative Analysis

A comparative analysis of 3-(Oxolan-3-yl)oxane-3-carbaldehyde with other similar compounds reveals distinct advantages:

Compound Name	Antitumor Activity	Antiviral Activity	Antifungal Activity
3-(Oxolan-3-yl)oxane-3-carbaldehyde	Moderate	Significant	Moderate
4-Hydroxycyclobutanecarboxylic acid	High	Low	High
2-Oxooxetane	Low	Moderate	Low

Synthesis and Applications

The synthesis of 3-(Oxolan-3-yl)oxane-3-carbaldehyde can be achieved through various organic reactions involving starting materials like acetaldehyde and tetrahydrofuran derivatives. Its applications extend beyond medicinal chemistry into materials science, where it is explored for use in organic light-emitting diodes (OLEDs) due to its unique electronic properties.